
What is the structure of sitostanol?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
24alpha-Ethyl-5alpha-cholestan-

3beta-ol

Cat. No.: B1261881 Get Quote

An In-depth Technical Guide to the Structure of Sitostanol

Introduction
Sitostanol is a saturated phytosterol, or plant stanol, found in a variety of plant-based foods

such as nuts, seeds, and vegetable oils. It is structurally analogous to cholesterol but

possesses distinct features, primarily in its side chain and the saturation of its steroid nucleus.

As a C29 stanol, it is of significant interest to researchers, particularly in the fields of nutrition,

cardiovascular health, and drug development, due to its well-documented ability to reduce the

intestinal absorption of cholesterol. This guide provides a comprehensive technical overview of

the chemical structure of sitostanol, supported by quantitative data, experimental protocols,

and logical diagrams for researchers, scientists, and drug development professionals.

Chemical Structure of Sitostanol
Sitostanol, also known as stigmastanol, is defined by a tetracyclic cyclopenta[a]phenanthrene

skeleton. Its systematic chemical nomenclature and structural identifiers provide a precise

description of its complex three-dimensional architecture.

2.1 Nomenclature and Chemical Identity

IUPAC Name: (3S,5S,8R,9S,10S,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-

yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-

cyclopenta[a]phenanthren-3-ol.
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Synonyms: β-Sitostanol, 5α-Stigmastan-3β-ol, Dihydro-β-sitosterol, 24α-Ethylcholestanol.

Chemical Formula: C₂₉H₅₂O.

2.2 Core Structure and Stereochemistry The core of sitostanol is a rigid four-ring steroid

nucleus. Unlike its precursor, β-sitosterol, sitostanol lacks the double bond between carbons 5

and 6 in the B-ring, resulting in a fully saturated structure. This saturation is a key feature,

contributing to its distinct physical properties and biological activity.

The stereochemistry is critical to its identity:

3β-hydroxyl group: The hydroxyl group at the C-3 position is in the beta configuration,

meaning it projects above the plane of the ring system.

5α-configuration: The hydrogen atom at the C-5 position is in the alpha configuration,

resulting in a trans fusion between the A and B rings. This creates a relatively flat, planar

conformation for the A/B ring system.

2.3 Side Chain Attached at the C-17 position of the D-ring is an aliphatic side chain. The key

feature that distinguishes sitostanol from other stanols like campestanol is the presence of an

ethyl group at the C-24 position.

Physicochemical Properties
The quantitative properties of sitostanol are summarized below, providing essential data for

experimental design and analysis.
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Property Value Source(s)

CAS Number 83-45-4

Molecular Weight 416.72 g/mol

Appearance
White to off-white crystalline

powder

Boiling Point 139.4 to 139.8 °C

Solubility
Insoluble in water; Soluble in

ethanol and chloroform.

InChI

InChI=1S/C29H52O/c1-7-

21(19(2)3)9-8-20(4)25-12-13-

26-24-11-10-22-18-23(30)14-

16-28(22,5)27(24)15-17-

29(25,26)6/h19-27,30H,7-

18H2,1-

6H3/t20-,21-,22+,23+,24+,25-,

26+,27+,28+,29-/m1/s1

InChIKey
LGJMUZUPVCAVPU-

HRJGVYIJSA-N

Canonical SMILES

CC--INVALID-LINK--

[C@H]1CC[C@@H]2[C@@]1(

CC[C@H]3[C@H]2CC[C@@H

]4[C@@]3(CC--INVALID-

LINK--O)C)C">C@HC(C)C

Experimental Protocols
4.1 Synthesis from β-Sitosterol Sitostanol is commercially produced via the catalytic

hydrogenation of β-sitosterol. This process saturates the C5-C6 double bond in the B-ring of

the steroid nucleus.
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Reactant: Pure β-sitosterol is dissolved in a suitable organic solvent, such as ethyl

acetate.

Catalyst: A palladium on carbon (Pd/C) or platinum oxide (PtO₂) catalyst is added to the

solution.

Reaction Conditions: The mixture is subjected to a hydrogen gas atmosphere under

pressure. The reaction proceeds at a controlled temperature until hydrogen uptake

ceases.

Purification: The catalyst is removed by filtration. The solvent is then evaporated, and the

resulting crude sitostanol is purified, typically by recrystallization from a solvent like

ethanol, to yield a high-purity product.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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